C.I. Pigment red 2

• IUPAC Name: 4-[(2,5-dichlorophenyl)diazenyl]-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• InChI: InChI=1S/C23H15Cl2N3O2/c24-15-10-11-19(25)20(13-15)27-28-21-17-9-5-4-6-14(17)12-18(22(21)29)23(30)26-16-7-2-1-3-8-16/h1-13,29H,(H,26,30)
• InChI Key: HXJSTOXKASOAQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C23H15Cl2N3O2
• DSSTOX Substance ID: DTXSID3025914
• Molecular Weight: 436.3 g/mol
• Physical Description: Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992), Dry Powder; Dry Powder, Other Solid
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992)
• CAS RN: 6041-94-7
• Melting Point: 590 to 592 °F (NTP, 1992)

Description

C.I. Pigment Red 2 is a neutral red pigment, slightly yellowish compared to C.I. Pigment Red 112. It is mainly used in offset printing and packaging inks, textile printing and dyeing, and viscose fibers. The pigment has larger particle size and lower transparency.

Synthesis Analysis

The synthesis of C.I. Pigment Red 2 involves a two-step process starting from 3,4,9,10-perylenetetracarboxylic dianhydride (PTCA), resulting in a yellowish-red pigment used for metal paints without additional processing.

Molecular Structure Analysis

The crystal and molecular structure of C.I. Pigment Red 2, identified as 1′-(2,5-dichlorophenyl)azo-2′-hydroxy-3′-phenylamidonaphthalene, was determined using x-ray diffraction techniques. It crystallizes in the monoclinic system with cell parameters indicating the space group P2i/c.

Chemical Reactions Analysis

C.I. Pigment Red 2 is an azo compound. Azo, diazo, azido compounds can detonate. This applies in particular to organic azides that have been sensitized by the addition of metal salts or strong acids.

Physical And Chemical Properties Analysis

C.I. Pigment Red 2 has a specific gravity between 1.40 and 1.60, a bulk volume between 4.5 and 5.0 l/kg, and an average particle size between 100 and 200 nanometers. It has an oil absorption of ≤50 cc, a bulk density of 1.5 gm/cm3, a pH of 6-8, a sieve residue on 45 μ of <1%, and a moisture content of Max.1%.

Scientific Research Applications

Biological Studies

This compound has been used in the preparation of new halogenated azo-Schiff base ligands. .

Pigment Applications

C.I. Pigment Red 2 is widely used as a pigment in various applications. .

Surface Modification

The surface modification of C.I. Pigment Red 146 particles has been studied using anionic and non-ionic surfactants and additives. .

Encapsulation into UV-Curable Resins

C.I. Pigment Red 122 has been successfully encapsulated into polyester acrylate/HDDA resins. .

Microbial Pigments

Microbial pigments, such as those similar to C.I. .

Nonlinear Optics and Ultrafast Photonics

Colloidal semiconductor nanocrystals, which can be synthesized using compounds similar to C.I. .

Mechanism of Action

Target of Action

The primary target of the compound, also known as C.I. It is widely used as a pigment in various applications, suggesting that its primary role is to interact with light to produce a specific color .

Mode of Action

The compound’s mode of action is primarily physical rather than biochemical. As a pigment, it absorbs certain wavelengths of light and reflects others. The reflected light is what we perceive as the compound’s color .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of C.I. It is generally intended to remain stable and retain its color in various environments .

Result of Action

The primary result of the compound’s action is the production of a specific color. When used in various products, such as paints, inks, or cosmetics, it imparts a red color .

Action Environment

The compound is noted for its good lightfastness, and resistance to water, acids, and alkalis The exact influence of these and other environmental factors on the compound’s efficacy and stability may depend on the specific formulation and use case .

Q & A

Q1: What is the molecular structure of C.I. Pigment Red 2 and what is its crystal structure?

A1: C.I. Pigment Red 2, chemically known as 1′-(2,5-dichlorophenyl)azo-2′-hydroxy-3′-phenylamidonaphthalene, likely exists in the hydrazone tautomer form. [, ] X-ray diffraction studies revealed that it crystallizes in the monoclinic system with the space group P2i/c. [, ] The unit cell contains four molecules and exhibits specific cell parameters (a = 10.309 Å, b = 9.051 Å, c = 21.991 Å, β = 104.33°). [, ] The molecule exhibits a generally planar structure due to intramolecular hydrogen bonding and steric hindrance. [] The molecules arrange themselves in columns with alternating antiparallel orientations, held together by van der Waals forces. []

Q2: What are the challenges associated with indexing the powder diffraction pattern of C.I. Pigment Red 2?

A2: Indexing the powder diffraction pattern of C.I. Pigment Red 2 presents challenges due to multiple indexing possibilities. [] To overcome this, comparing the powder pattern with single-crystal intensities helps reduce ambiguity and allows for a more accurate indexing. []

Q3: Are there any available resources to aid in the structural analysis of C.I. Pigment Red 2?

A3: Yes, preliminary single-crystal data and powder patterns for C.I. Pigment Red 2 are available. [] These resources can be valuable for researchers performing structural analysis and characterization of this compound.

1. The crystal structure of C.I. Pigment Red 2, 1'-(2,5-dichlorophenyl)azo-2'hydroxy-3'-phenylamidonaphthalene.
2. Crystal data for C.I. Pigment Red 2:1'‐(2,5‐dichlorophenyl)azo‐2'‐hydroxy‐3'‐phenylamidonaphthalene.
3. The crystal structure of C.I. Pigment Red 2, 1′-(2,5- dichlorophenyl)azo-2′-hydroxy-3′-phenylamidonaphthalene.